Ethyl 4-(hydroxymethyl)-1,3-thiazol-2-ylcarbamate

• Molecular Formula: C7H10N2O3S
• Molecular Weight: 202.23 g/mol
• IUPAC Name: ethyl N-[4-(hydroxymethyl)-1,3-thiazol-2-yl]carbamate
• InChI: InChI=1S/C7H10N2O3S/c1-2-12-7(11)9-6-8-5(3-10)4-13-6/h4,10H,2-3H2,1H3,(H,8,9,11)
• InChI Key: TUATXPXQPHINAF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NC1=NC(=CS1)CO

Description

Ethyl 4-(hydroxymethyl)-1,3-thiazol-2-ylcarbamate is a useful research compound. Its molecular formula is C7H10N2O3S and its molecular weight is 202.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixed solution of ethyl 4-(chloromethyl)-1,3-thiazol-2-ylcarbamate (500 mg) in 1,4-dioxane (5 ml) and water (10 ml) was refluxed with stirring for 3.5 hours. After cooling, it was concentrated under reduced pressure. The mixture was partitioned between ethyl acetate and water. The organic phase was separated, washed with brine, dried over magnesium sulfate, and concentrated under reduced pressure. The residue was purified by column chromatography on silica gel (10 g) using a mixed solvent of hexane and ethyl acetate (2:1). The fractions containing the objective compound were collected and evaporated under reduced pressure to give colorless syrup (450 mg, 98.2%).